1-(3-Methoxypropyl)-4-Piperidinol
Description
“1-(3-Methoxypropyl)-4-Piperidinol” is a chemical compound. It is used for research and development purposes . It is also an important intermediate in the preparation of certain pharmaceuticals .
Synthesis Analysis
The synthesis of “1-(3-Methoxypropyl)-4-Piperidinol” involves several steps. One method involves dissolving 1-(3-methoxylpropyl)-4-piperidone in an organic solvent, adding appropriate amounts of hydroxylamine hydrochloride and vinegar for heating reflux dehydration to obtain 1-(3-methoxypropyl)-4-piperidine oxime. This oxime is then dissolved in an organic solvent, a catalyst is added, and H2 is added to obtain 1-(3-methoxypropyl)-4-piperidinamine after complete reaction .Safety and Hazards
“1-(3-Methoxypropyl)-4-Piperidinol” is classified as having acute toxicity (Category 4, Oral and Dermal), skin corrosion (Sub-category 1B), and is hazardous to the aquatic environment (long-term, Chronic Category 3) . It is harmful if swallowed or in contact with skin and causes severe skin burns and eye damage .
Mechanism of Action
Target of Action
The primary target of 1-(3-Methoxypropyl)-4-Piperidinol, also known as Prucalopride , is the 5-HT4 receptor . This receptor plays a crucial role in the gastrointestinal tract, where it regulates motility .
Mode of Action
Prucalopride acts as a selective, high affinity 5-HT4 receptor agonist . By binding to these receptors, it stimulates colonic mass movements, which are essential for normal bowel movements .
Biochemical Pathways
The activation of the 5-HT4 receptors by Prucalopride leads to an increase in the peristaltic reflex and intestinal secretion, as well as a decrease in visceral sensitivity . These actions collectively result in improved bowel motility .
Pharmacokinetics
Prucalopride is rapidly absorbed, with peak plasma concentrations achieved 2-3 hours after oral administration . It is extensively distributed throughout the body .
Result of Action
The activation of 5-HT4 receptors by Prucalopride results in improved bowel motility . This leads to an increase in the frequency of bowel movements, reduction in straining, and improvement in stool consistency .
properties
IUPAC Name |
1-(3-methoxypropyl)piperidin-4-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2/c1-12-8-2-5-10-6-3-9(11)4-7-10/h9,11H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJHUFUNDFQXUFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1CCC(CC1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methoxypropyl)-4-Piperidinol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-(2-((8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio)acetamido)benzoate](/img/structure/B2467561.png)
![2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide](/img/structure/B2467562.png)
![6-((3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2467563.png)
![N-[(4-bromophenyl)sulfonyl]acetamide](/img/structure/B2467564.png)
![3,4-dimethyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide](/img/structure/B2467576.png)
![3-(4-Ethoxyphenyl)sulfonyl-6-fluoro-1-[(3-methylphenyl)methyl]quinolin-4-one](/img/structure/B2467577.png)
![(Z)-2-(2,4-dichlorophenoxy)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide](/img/structure/B2467580.png)
